Cas no 1177347-82-8 (5-Methyl-1-propyl-1H-pyrazole-4-carbonitrile)

5-Methyl-1-propyl-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with a methyl group at the 5-position, a propyl group at the 1-position, and a nitrile functional group at the 4-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The nitrile group offers reactivity for further functionalization, while the pyrazole scaffold contributes to its potential biological activity. Its well-defined molecular framework ensures consistency in research and industrial processes. The compound is typically characterized by high purity and stability, making it suitable for precise chemical synthesis and exploratory studies in medicinal chemistry.

5-Methyl-1-propyl-1H-pyrazole-4-carbonitrile structure

1177347-82-8 structure

Product Name:5-Methyl-1-propyl-1H-pyrazole-4-carbonitrile

CAS No:1177347-82-8

MF:C₈H₁₁N₃

MW:149.193041086197

MDL:MFCD10686601

CID:1087456

PubChem ID:28064960

Update Time:2025-06-07

5-Methyl-1-propyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1-propyl-1H-pyrazole-4-carbonitrile
- BS-39847
- 5-methyl-1-propylpyrazole-4-carbonitrile
- MFCD10686601
- CS-0339011
- DTXSID101258821
- AKOS006304090
- 1177347-82-8
- MDL： MFCD10686601
- Inchi： 1S/C8H11N3/c1-3-4-11-7(2)8(5-9)6-10-11/h6H,3-4H2,1-2H3
- InChI Key： GDKFXUIDXJBRGN-UHFFFAOYSA-N
- SMILES： N1(C(C)=C(C#N)C=N1)CCC

Computed Properties

Exact Mass: 149.095297364g/mol
Monoisotopic Mass: 149.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 41.6Å²

5-Methyl-1-propyl-1H-pyrazole-4-carbonitrile Pricemore >>

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abcr	AB267433-1 g	5-Methyl-1-propyl-1H-pyrazole-4-carbonitrile; 95%	1177347-82-8		1g	€128.10	2023-04-26
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